Cas no 864922-41-8 (N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864922-41-8
• MF: C₁₈H₁₅N₃O₄S₂
• MW: 401.459401369095
• CID: 5983075
• PubChem ID: 5066968
• Update Time: 2025-06-08

N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thio]-
• N-(benzo[d][1,3]dioxol-5-yl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• CHEMBL1494074
• N-(1,3-benzodioxol-5-yl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]ethanamide
• F0698-0476
• MLS000720375
• AKOS024597922
• SR-01000141175
• SR-01000141175-1
• 864922-41-8
• SMR000236298
• N-(2H-1,3-benzodioxol-5-yl)-2-{[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• cid_5066968
• N-(1,3-benzodioxol-5-yl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thio]acetamide
• N-(1,3-benzodioxol-5-yl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• BDBM43410
• AB00559556-02

• Inchi： 1S/C18H15N3O4S2/c1-23-13-5-2-11(3-6-13)17-20-18(27-21-17)26-9-16(22)19-12-4-7-14-15(8-12)25-10-24-14/h2-8H,9-10H2,1H3,(H,19,22)
• InChI Key： DTRMPGOCLNBTDM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CSC1SN=C(C2=CC=C(OC)C=C2)N=1

Computed Properties

• Exact Mass: 401.05039832g/mol
• Monoisotopic Mass: 401.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 136Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864922-41-8): Structure, Applications, and Research Insights

The compound N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide, identified by its CAS No. 864922-41-8, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate structure combines a benzodioxole moiety with a thiadiazole ring, linked via a sulfanylacetamide bridge. This unique architecture positions it as a promising candidate for various applications, particularly in drug discovery and material science.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds like 1,2,4-thiadiazoles, owing to their diverse biological activities. Researchers are actively exploring their potential as enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the 4-methoxyphenyl group in this molecule further enhances its pharmacokinetic properties, making it a subject of intense study in medicinal chemistry.

From a structural perspective, the benzodioxol-5-yl component contributes to the compound's ability to interact with biological targets, while the thiadiazole-sulfanyl linkage offers stability and reactivity. This dual functionality has led to investigations into its potential as a scaffold for developing novel therapeutic agents. Computational studies using molecular docking simulations have shown promising interactions with various protein targets, suggesting possible applications in treating metabolic disorders.

The synthesis of CAS No. 864922-41-8 typically involves multi-step organic reactions, with careful optimization required to achieve high yields. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for such complex molecules. This aligns with the current industry focus on environmentally friendly production methods for pharmaceutical intermediates.

Analytical characterization of this compound employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the molecular structure and purity, which are critical for research applications. The compound's stability under various conditions has been extensively studied, with particular attention to its behavior in different pH environments and solvent systems.

In the context of current research trends, this molecule's potential as a bioactive compound is being evaluated through various in vitro assays. Preliminary studies suggest interesting interactions with cellular pathways related to oxidative stress and inflammation. However, comprehensive clinical studies would be necessary to fully assess its therapeutic potential.

The pharmaceutical industry's growing demand for novel molecular entities has increased interest in compounds like N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide. Its structural features make it a valuable intermediate for developing more complex drug candidates. Researchers are particularly interested in modifying its core structure to enhance bioavailability and target specificity.

From a commercial perspective, the availability of CAS No. 864922-41-8 remains limited to research quantities, with specialized chemical suppliers offering it primarily for investigative purposes. The compound's pricing reflects its complex synthesis and purification requirements. As research progresses, scaling up production may become feasible if promising biological activities are confirmed.

Future research directions for this compound may include detailed structure-activity relationship studies, formulation development, and potential combination therapies. The scientific community continues to explore its derivatives, seeking to optimize pharmacological properties while minimizing potential side effects. Such investigations contribute to the broader understanding of thiadiazole-containing compounds in medicinal chemistry.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide represents an intriguing subject for contemporary chemical research. Its structural complexity and potential biological activities make it a compelling case study in drug discovery. As scientific techniques advance, further revelations about this compound's properties and applications are anticipated, potentially contributing to the development of new therapeutic agents.